BENGHE Safety Operating Guide

Check Availability & Pricing

Definitive Guide: Proper Disposal Procedures
for trans-Ketoconazole[1]

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: trans-Ketoconazole
CAS No.: 142128-58-3
Cat. No.: B8024891
. J

Part 1: Executive Summary & Core Directive

Do NOT dispose of trans-Ketoconazole down the drain or in municipal trash.

Although trans-Ketoconazole is not currently listed on the US EPA's RCRA P-list or U-list (40
CFR 261.33), it is a potent Active Pharmaceutical Ingredient (API) with significant biological
activity, reproductive toxicity, and acute aquatic toxicity.[1]

The Operational Standard: All waste containing trans-Ketoconazole must be classified as
Non-RCRA Regulated Hazardous Waste (unless mixed with RCRA-regulated solvents) and
routed for High-Temperature Incineration.[1] This ensures the complete destruction of the
imidazole ring and prevents the contamination of groundwater and aquatic ecosystems.

Part 2: Hazard Identification & Technical
Rationale[1][2]

To validate why strict disposal protocols are necessary, we must analyze the compound's
hazard profile. This section provides the causality behind the safety measures.

Chemical Hazard Profile

trans-Ketoconazole is a stereoisomer of the antifungal agent Ketoconazole.[1] While the
commercial drug is typically the cis-form, the trans-isomer shares the core toxicological
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properties of the azole class.

Hazard Category

GHS Classification

H-Code

Operational
Implication

Acute Toxicity

Category 3 (Oral)

H301

Toxic if swallowed.[1]
Zero-tolerance for
surface

contamination.[1]

Reproductive Toxicity

Category 1B

H360F

May damage fertility.
[1] Double-gloving and
respiratory protection

are mandatory.[1]

Target Organ Toxicity

STOTRE 2

H373

Liver damage
potential.[1][2] Long-
term exposure risk
requires strict

containment.[1]

Environmental

Aquatic Acute 1

H410

Very toxic to aquatic
life with long-lasting
effects.[1][2][3][4]

Strict ban on sewer

disposal.

The "Self-Validating™ Classification Logic

Before disposal, you must validate the waste stream. Use this logic to determine the regulatory

status of your specific waste mixture.

e Is it P-Listed or U-Listed? No. Ketoconazole is not explicitly named in 40 CFR 261.33.[1]

« Is it Characteristic (D-Listed)? Generally No. Pure trans-Ketoconazole does not typically
exhibit Ignitability (D001), Corrosivity (D002), or Reactivity (D003).[1] It is not on the TCLP
list for Toxicity (D004-D043).[1]
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Is it a State-Regulated Waste? Likely Yes.[1] States like California (Cal-EPA) classify
materials with oral LD50 < 2500 mg/kg as hazardous.[1] Ketoconazole (LD50 ~166 mg/kg in
rats) exceeds this threshold.[1]

Conclusion: Treat as Chemical Waste for Incineration.

Part 3: Step-by-Step Disposal Protocols
Solid Waste (Pure Substance or Contaminated Solids)

Applicability: Expired standards, weighing papers, contaminated gloves, spill cleanup debris.

e Segregation: Isolate trans-Ketoconazole waste from oxidizers and acids.[1] Do not mix with
general trash.[1]

Primary Containment: Place the substance in a sealable, chemically compatible container
(e.g., HDPE wide-mouth jar or heavy-duty polyethylene bag).

Secondary Containment: Place the primary container inside a secondary clear plastic bag (4-
mil thickness minimum) or a secondary bin to prevent exterior contamination.[1]

Labeling: Apply a hazardous waste label.

o Constituent: "trans-Ketoconazole" (Do not use abbreviations).[1]
o Hazard Checkbox: Toxic, Environmental Hazard.

o Tag: "Non-RCRA Hazardous Waste - For Incineration Only."

Storage: Store in a satellite accumulation area (SAA) until pickup. Keep container closed at
all times except when adding waste.[1]

Liquid Waste (Solutions & Mother Liquors)

Applicability: HPLC waste, stock solutions in DMSO/Methanol.[1]

o Solvent Compatibility Check: Ensure the solvent (e.g., Methanol, Acetonitrile) is compatible
with the waste carboy material (usually HDPE or glass).[1]
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» Bulking: Pour liquid waste into the designated "Organic Solvent Waste" carboy.

o Note: If the solvent is flammable (e.g., Methanol), the waste becomes RCRA Regulated
(D001 Ignitable). The Ketoconazole is a contaminant within a hazardous solvent.

e pH Verification: Although Ketoconazole is weak base, verify the waste stream pH is between
5-9 if mixing with aqueous buffers to prevent unexpected precipitation or heat generation.[1]

e Labeling: List all solvents and Ketoconazole on the waste tag. Estimate the concentration of
Ketoconazole (e.g., "< 1%").

Part 4: Spill Response & Emergency Procedures

Immediate Action: Stop work. Alert nearby personnel.

Spill Response Workflow

The following diagram outlines the decision logic for handling a trans-Ketoconazole spill.
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Spill Detected

Assess Volume & Form
(Solid vs. Liquid)

Don PPE:
Nitrile Gloves (Double),
Lab Coat, N95/P100 Mask

/N

Solid Spill Liquid Spill

&

Avoid Dust: Absorb:
Cover with wet paper towel Use vermiculite or
or use HEPA Vacuum chem-absorbent pads

Collect Debris:
Place in Haz Waste Bag
Label "Toxic Debris'

Decontaminate Surface:
Soap & Water Wash
(Repeat 2x)

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning trans-Ketoconazole spills to
minimize exposure.

Part 5: Waste Classification Logic (Visualized)
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Use this decision tree to ensure your waste determination complies with federal and best-
practice standards.

Ship for

Classify as
RCRA Hazardous Waste

High-Temp Incineration
———p] Label:
(e.g., DOO1) RCRA Hazardous All Paths
Waste contains Is it mixed with
trans-Ketoconazole Flammable/Toxic Solvents? No
\ Label:

Pure Substance Check State Regs
S | \CUESEIEUD NGNS | N ——— - Non-RCRA Regulated
or Aqueous Mix (€:9. CA,WAIMN) (Toxic/Bioac?ive)

A\

Click to download full resolution via product page

Caption: Logic flow for regulatory classification. Regardless of RCRA status, the endpoint is
incineration.

Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Definitive Guide: Proper Disposal Procedures for trans-
Ketoconazole[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8024891#trans-ketoconazole-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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